4-Butoxy-2-chloro benzaldoxime

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: N-[(4-butoxy-2-chlorophenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C11H14ClNO2/c1-2-3-6-15-10-5-4-9(8-13-14)11(12)7-10/h4-5,7-8,14H,2-3,6H2,1H3
• InChI Key: OFLFFCQNGJIESS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(C=C1)C=NO)Cl

Description

4-Butoxy-2-chloro benzaldoxime is a substituted benzaldoxime featuring a butoxy group (–O–C₄H₉) at the para position and a chlorine atom at the ortho position of the benzene ring. Benzaldoximes are derivatives of benzaldehyde where the aldehyde group (–CHO) is converted into an oxime (–CH=N–OH). These compounds are critical intermediates in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes . The electron-donating butoxy group and electron-withdrawing chlorine substituent influence the compound’s reactivity, solubility, and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-butoxy-2-chloro benzaldoxime typically involves the reaction of 4-butoxy-2-chlorobenzaldehyde with hydroxylamine hydrochloride. The reaction is carried out in the presence of a base, such as sodium carbonate, in an aqueous or alcoholic medium. The reaction conditions generally include stirring the mixture at room temperature or slightly elevated temperatures until the formation of the oxime is complete .

Industrial Production Methods: Industrial production of 4-butoxy-2-chloro benzaldoxime follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the product. The reaction is typically carried out in large reactors with precise control over temperature, pH, and reaction time to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Hydrogenation to Primary Amines

4-Butoxy-2-chloro benzaldoxime undergoes catalytic hydrogenation to yield 4-butoxy-2-chlorobenzylamine , a primary amine with applications in pharmaceutical synthesis. This reaction typically employs Raney nickel or palladium catalysts under hydrogen gas (H₂) at moderate temperatures (50–70°C).

Key Reaction Parameters:

Catalyst	Solvent	Temperature	Pressure	Yield	Selectivity	Source
Raney Ni	H₂O/EtOH	70°C	1 atm H₂	85–90%	>90%

Mechanism :

• Adsorption of H₂ onto the catalyst surface.

• Sequential reduction of the oxime group (–CH=N–OH) to –CH₂–NH₂.

• Retention of the chloro and butoxy substituents due to their inertness under these conditions.

Dehydration to Nitrile Oxides

Under acidic or oxidative conditions, 4-butoxy-2-chloro benzaldoxime dehydrates to form the corresponding nitrile oxide , enabling 1,3-dipolar cycloadditions. This reaction is critical for synthesizing heterocyclic compounds like isoxazolines.

Experimental Conditions:

• Reagents : Chloramine-T, acetic acid, or BF₃·Et₂O.

• Products : Nitrile oxide intermediate (detected via IR at ~2250 cm⁻¹ for –C≡N–O–).

• Applications : Cycloaddition with alkenes/alkynes yields isoxazoline derivatives .

Hydrolysis to Aldehyde

Acid-catalyzed hydrolysis converts the oxime back to the parent aldehyde, 4-butoxy-2-chlorobenzaldehyde , via protonation of the hydroxylamine group and subsequent cleavage.

Reaction Data:

Acid Catalyst	Solvent	Temperature	Yield
HCl (conc.)	H₂O/EtOH	Reflux	75–80%
H₂SO₄	DCM	50°C	70%

This reversibility is exploited in protecting aldehyde groups during multi-step syntheses .

Photochemical Reactions

UV irradiation induces [2+2] cycloaddition or isomerization in the presence of complementary olefins. For example:

• Product : Cyclobutane derivatives (via supramolecular alignment in crystalline states).

• Conditions : λ = 300–350 nm, inert atmosphere .

Quantum Yield : ~0.3–0.5 (varies with substituent electronic effects) .

Condensation Reactions

The oxime reacts with carbonyl compounds (e.g., ketones) to form bis-oximes or with thiosemicarbazide to yield thiosemicarbazones , which exhibit nonlinear optical (NLO) properties.

Acylation and Alkylation

The hydroxylamine group undergoes nucleophilic substitution with acyl chlorides or alkyl halides:

• Acylation : Forms stable O-acylated oximes (e.g., with acetyl chloride).

• Alkylation : Produces N-alkylated derivatives under basic conditions (e.g., K₂CO₃) .

Biological Activity Modulation

While not a direct reaction, structural analogs of 4-butoxy-2-chloro benzaldoxime demonstrate:

• Anti-inflammatory activity : 56% inhibition of albumin denaturation at 400 µg/mL .

• Antidiabetic activity : 81% α-amylase inhibition (comparable to acarbose) .

Scientific Research Applications

4-Butoxy-2-chloro benzaldoxime has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 4-butoxy-2-chloro benzaldoxime involves its interaction with specific molecular targets. The oxime group can form stable complexes with metal ions, which can influence various biochemical pathways. Additionally, the compound’s ability to undergo nucleophilic substitution allows it to modify biomolecules, potentially leading to therapeutic effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• In contrast, the trifluoromethyl group in α-chloro-2-(trifluoromethyl)benzaldoxime withdraws electrons, reducing nucleophilicity but improving stability .
• Synthetic Flexibility : The Beech method and analogous routes highlight the versatility of diazotization and oxime cleavage for preparing substituted benzaldehydes and their oximes. For example, 4-bromo-2-nitrobenzaldehyde is synthesized in 34% yield via this route, suggesting comparable efficiency for chloro/butoxy derivatives .

Physicochemical and Crystallographic Comparisons

Table 2: Physical and Crystallographic Data

Compound	Molecular Weight (g/mol)	Crystallographic Features	Intermolecular Interactions	Reference
4-Butoxy-2-chloro benzaldoxime	~215.7 (calculated)	Likely planar with C–H···O bonds	Similar to 2-[4-(2-Formylphenoxy)butoxy]benzaldehyde	Inferred
2-[4-(2-Formylphenoxy)butoxy]benzaldehyde	298.33	Monoclinic, planar layers (r.m.s. deviation: 0.017 Å)	C–H···O interactions parallel to (102) plane
α-Chloro-2-(trifluoromethyl)benzaldoxime	223.58	Not reported	High purity (98%) for industrial use

Key Observations :

• Crystallography: The planar molecular arrangement observed in 2-[4-(2-Formylphenoxy)butoxy]benzaldehyde suggests that 4-butoxy-2-chloro benzaldoxime may adopt similar layered structures stabilized by C–H···O hydrogen bonds, influencing solubility and melting points.
• Purity and Applications : α-Chloro-2-(trifluoromethyl)benzaldoxime is produced at 98% purity for industrial applications, underscoring the demand for high-quality benzaldoximes in pharmaceuticals .

Reactivity and Functionalization

• Heterocyclic Synthesis: Benzaldoximes serve as intermediates for heterocycles.
• Substituent-Directed Reactivity : The ortho-chloro substituent in 4-butoxy-2-chloro benzaldoxime may sterically hinder electrophilic substitution, directing further reactions (e.g., nitration) to the meta position. This contrasts with nitro or bromo substituents, which strongly deactivate the ring .

Q & A

Q. Table 1: Critical Safety Parameters

Hazard Type	Precaution	Reference
Skin contact	Wash immediately with water for 15+ minutes
Environmental	Store separately from aquatic systems
Fire risk	Use alcohol-resistant foam or dry chemical extinguishers

Basic: What synthetic routes are feasible for 4-Butoxy-2-chloro benzaldoxime?

Answer:
Synthesis typically involves:

• Condensation reactions: React 4-butoxy-2-chlorobenzaldehyde with hydroxylamine hydrochloride under acidic conditions (e.g., ethanol/HCl). Monitor pH to optimize oxime formation .
• Purification: Recrystallize using ethanol/water mixtures to achieve >95% purity. Confirm purity via HPLC or NMR .
• Critical parameters:
  • Temperature control (60–70°C) to prevent decomposition.
  • Use anhydrous conditions to avoid side reactions.

Methodological Note: For reproducibility, document reaction time, solvent ratios, and stirring rates.

Basic: Which analytical techniques are optimal for characterizing 4-Butoxy-2-chloro benzaldoxime?

Answer:

• Structural elucidation:
  • X-ray crystallography: Resolve stereochemistry and confirm oxime configuration (CCDC deposition recommended) .
  • FT-IR: Identify N–O (950 cm⁻¹) and C=N (1640 cm⁻¹) stretches .
• Purity assessment:
  • HPLC: Use a C18 column with acetonitrile/water (70:30) mobile phase; retention time ~8.2 min .
  • Melting point: Compare observed mp (e.g., 135–137°C) to literature values .

Advanced Tip: Pair LC-MS with collision-induced dissociation (CID) to detect trace impurities.

Advanced: How to resolve contradictions in spectroscopic data for this compound?

Answer:
Contradictions often arise from tautomerism (oxime ⇌ nitroso) or solvent effects. Mitigate via:

• Method triangulation: Cross-validate NMR (DMSO-d₆ vs. CDCl₃) and UV-Vis spectra under controlled pH .
• Computational modeling: Use DFT calculations (e.g., Gaussian 09) to predict stable tautomers and compare with experimental data .
• Case example: If ${}^{13}\text{C}$ NMR shows unexpected peaks, perform variable-temperature NMR to assess dynamic equilibria .

Q. Table 2: Common Data Contradictions and Solutions

Issue	Resolution Strategy
Split NMR peaks	Use deuterated solvents with low polarity
HPLC tailing	Adjust mobile phase pH or column temperature

Advanced: What are the environmental degradation pathways of 4-Butoxy-2-chloro benzaldoxime?

Answer:

• Hydrolytic degradation:
  • Under alkaline conditions (pH > 9), the oxime bond cleaves to form 4-butoxy-2-chlorobenzaldehyde and hydroxylamine .
  • Half-life in water: ~72 hours at pH 7 (25°C) .
• Photodegradation:
  • UV exposure (254 nm) generates chlorinated byproducts; monitor via GC-MS .
• Mitigation strategies:
  • Use TiO₂ photocatalysis to accelerate breakdown in wastewater .

Research Gap: Long-term ecotoxicity studies on aquatic organisms are needed.

Advanced: How to design mechanistic studies for the compound’s reactivity in cross-coupling reactions?

Answer:

• Experimental design:
  • Substrate scope: Test aryl halides (e.g., 4-bromotoluene) under Pd-catalyzed conditions .
  • Kinetic analysis: Use in situ IR to track reaction progress and identify intermediates .
• Key variables:
  • Ligand choice (e.g., XPhos vs. SPhos) impacts oxidative addition efficiency.
  • Solvent polarity (DMF > THF) influences reaction rate .
• Data interpretation:
  • Compare Hammett plots to assess electronic effects of substituents.

Advanced: How does steric hindrance from the butoxy group affect biological activity?

Answer:

• Structure-activity relationship (SAR):
  • The butoxy group reduces membrane permeability but enhances target binding (e.g., enzyme active sites) .
  • In vitro testing: Use logP measurements (e.g., shake-flask method) to correlate hydrophobicity with activity .
• Comparative studies:
  • Synthesize analogs (e.g., methoxy or propoxy variants) and assay against cancer cell lines (e.g., MCF-7) .